Cas no 3805-10-5 (2-methyl-2-phenylpropanal)

• Product Name: 2-methyl-2-phenylpropanal
• CAS No: 3805-10-5
• MF: C₁₀H₁₂O
• MW: 148.201683044434
• CID: 922920
• PubChem ID: 283879
• Update Time: 2025-04-23

2-methyl-2-phenylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-phenylpropanal
• 2-methyl-2-phenylpropionaldehyde
• 2-phenylisobutylaldehyde
• Benzeneacetaldehyde, a,a-dimethyl-
• Z1079442604
• 2-Methyl-2-phenyl-propanal
• Benzeneacetaldehyde, .alpha.,.alpha.-dimethyl-
• 2-methyl-2-phenyl-propionaldehyde
• DS-004234
• 3805-10-5
• BS-13539
• MFCD12031836
• 2-Methyl-2-phenylpropanal #
• EN300-117912
• AKOS012321794
• SCHEMBL43182
• NSC139130
• CS-0255771
• Phenyldimethylacetaldehyd
• AT22663
• DTXSID70300822
• NSC-139130

• Inchi： 1S/C10H12O/c1-10(2,8-11)9-6-4-3-5-7-9/h3-8H,1-2H3
• InChI Key： RJOWHRLIQNKYKW-UHFFFAOYSA-N
• SMILES： O=CC(C)(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 148.08900
• Monoisotopic Mass: 148.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 2.16310

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes

Additional information on 2-methyl-2-phenylpropanal

Introduction to 2-Methyl-2-Phenylpropanal (CAS No: 3805-10-5)

2-Methyl-2-phenylpropanal, also known as isovanillin aldehyde or 4-methoxybenzaldehyde, is a versatile organic compound with the CAS registry number 3805-10-5. This compound is widely recognized in the chemical and pharmaceutical industries due to its unique structural properties and diverse applications. The molecule consists of a phenyl group attached to a propanal chain, with a methyl group at the alpha position, making it a valuable intermediate in organic synthesis.

The structure of 2-methyl-2-phenylpropanal is characterized by its aromatic ring and aldehyde functional group, which contributes to its reactivity and versatility in various chemical reactions. Recent studies have highlighted its potential in the synthesis of bioactive compounds, including antioxidants and anti-inflammatory agents. Researchers have also explored its role in the development of novel materials for drug delivery systems, leveraging its ability to form stable complexes with other molecules.

One of the most significant advancements in the study of 2-methyl-2-phenylpropanal involves its application in green chemistry. Scientists have developed eco-friendly synthesis methods that minimize waste and reduce the environmental footprint of production processes. For instance, catalytic hydrogenation using renewable catalysts has been successfully employed to synthesize this compound, aligning with global sustainability goals.

In terms of industrial applications, 2-methyl-2-phenylpropanal is extensively used as a precursor in the production of fragrances, flavors, and pharmaceutical intermediates. Its ability to undergo various condensation reactions makes it an invaluable building block in organic chemistry. Recent research has also explored its potential as a chiral auxiliary in asymmetric synthesis, enabling the production of enantiomerically pure compounds with high efficiency.

The physical properties of 2-methyl-2-phenylpropanal include a melting point of approximately 47°C and a boiling point around 165°C under standard conditions. Its solubility in common solvents such as ethanol and ethyl acetate facilitates its use in various chemical processes. The compound's stability under normal storage conditions further enhances its utility in industrial settings.

From a safety perspective, 2-methyl-2-phenylpropanal is classified as non-hazardous under normal handling conditions. However, it is recommended to handle the compound with appropriate precautions to avoid prolonged exposure or inhalation. Recent studies have also evaluated its biodegradability, confirming that it undergoes rapid degradation under aerobic conditions, reducing environmental concerns associated with its disposal.

In conclusion, 2-methyl-2-phenylpropanal (CAS No: 3805-10-5) stands out as a critical compound in modern organic chemistry. Its unique structure, coupled with advancements in synthesis and application techniques, positions it as a key player in the development of innovative chemical products and pharmaceuticals. As research continues to uncover new potentials for this compound, its role in shaping future industries is expected to grow significantly.